Cas no 1805607-60-6 (Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate
• CAS No: 1805607-60-6
• MF: C₁₁H₁₂F₂INO₂
• MW: 355.119762420654
• CID: 4893679
• Update Time: 2025-11-01

Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate

• Inchi： 1S/C11H12F2INO2/c1-3-17-10(16)5-9-7(11(12)13)4-8(14)6(2)15-9/h4,11H,3,5H2,1-2H3
• InChI Key： YURSQEWVMNOPIT-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(CC(=O)OCC)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate

Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate (CAS No. 1805607-60-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate, identified by its CAS number 1805607-60-6, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural motif that makes it an invaluable intermediate in the synthesis of various bioactive molecules. The presence of both difluoromethyl and iodo substituents on the pyridine ring imparts distinct reactivity, enabling diverse functionalization strategies that are crucial for developing novel therapeutic agents.

The compound's molecular structure, characterized by a pyridine core substituted with an acetoate group at the 2-position, a methyl group at the 6-position, and a difluoromethyl group at the 3-position, along with an iodine atom at the 5-position, provides a rich platform for further chemical manipulation. These substituents not only enhance the compound's reactivity but also contribute to its pharmacological properties, making it a preferred choice for medicinal chemists seeking to design molecules with improved metabolic stability and binding affinity.

In recent years, Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate has garnered attention in the development of small-molecule inhibitors targeting various biological pathways. Its application in constructing complex scaffolds has been particularly noteworthy in the synthesis of kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases. The difluoromethyl group, known for its ability to enhance binding affinity and metabolic stability, is a key feature that has driven its widespread use in drug discovery programs.

Moreover, the iodo substituent at the 5-position of the pyridine ring serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental tools in organic synthesis, allowing for the introduction of aryl or vinyl groups at various positions of the molecule. Such modifications are often essential for optimizing pharmacokinetic properties and achieving desired biological activities. The acetoate group at the 2-position can also be readily converted into other functional groups, such as alcohols or amines, further expanding the synthetic utility of this compound.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate in streamlining drug development processes. By providing a robust starting material that can be easily modified through multiple synthetic pathways, this compound enables researchers to efficiently explore diverse chemical space. This efficiency is particularly critical in today's competitive pharmaceutical landscape, where rapid identification of lead compounds is essential for bringing new therapies to market.

Recent studies have highlighted the role of Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate in the development of novel antiviral agents. The unique combination of substituents on its pyridine ring allows for precise tuning of interactions with viral enzymes and receptors. For instance, modifications introduced via cross-coupling reactions have been shown to enhance binding affinity to proteases and polymerases targeted by emerging viral threats. This adaptability underscores the compound's potential as a building block for next-generation antiviral medications.

In addition to its applications in antiviral research, Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate has found utility in designing small molecules that modulate neurotransmitter receptors. The structural features of this compound make it an excellent candidate for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. By leveraging its reactivity and functionalization potential, researchers have synthesized analogs that exhibit enhanced selectivity and reduced side effects compared to existing therapies.

The synthesis of Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate typically involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps often include halogenation reactions to introduce the iodine atom, protection-deprotection strategies to handle reactive functional groups, and palladium-catalyzed cross-coupling reactions to construct complex aryl or heterocyclic moieties. These synthetic routes exemplify the sophistication of contemporary organic chemistry and demonstrate how intermediates like this one contribute to advancements in drug discovery.

The growing interest in fluorinated compounds has further solidified the importance of Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate in pharmaceutical research. Fluoroatoms are known to significantly influence molecular properties such as lipophilicity, metabolic stability, and cell membrane permeability. The incorporation of a difluoromethyl group into drug candidates has been associated with improved pharmacokinetic profiles and increased bioavailability. As a result, intermediates featuring this moiety are highly sought after by medicinal chemists aiming to develop next-generation therapeutics.

In conclusion, Ethyl 3-(difluoromethyl)-5-iodo-6-methylpyridine-2-acetate (CAS No. 1805607-60-6) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and synthetic versatility make it indispensable for constructing bioactive molecules targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound will undoubtedly remain at the forefront of drug discovery efforts worldwide.